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Storage Information for Dienogest-d4

The table below summarizes the available storage information for Dienogest-d4. Note that this data comes

from commercial supplier catalogs and not from peer-reviewed stability studies.

. Recommended Purity & Molecular

Supplier . . Formula
Storage Documentation Weight

MedChemExpress  "Please store the "Please refer to the 315.44 [1] C20H21D4NO2

(MCE) [1] product under the Certificate of Analysis [1]
recommended for precise information
conditions in the on purity and
Certificate of documentation." [1]
Analysis." [1]

Pharmaffiliates [2] "2-8°C Refrigerator” Not specified in the 315.45 [2] C20H21D4NO2
[2] retrieved content. [2]

Relationship to Parent Compound and Research
Context

To help frame your research, the diagram below illustrates the relationship between Dienogest-d4 and its

parent compound, Dienogest.
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Relationship between Dienogest-d4 and its research applications, highlighting storage as a key factor.

e Dienogest-d4 is a deuterium-labeled form of Dienogest: It is used in research as a tracer or, most
commonly, as an internal standard for quantitative analysis by techniques like LC-MS (Liquid
Chromatography-Mass Spectrometry) and GC-MS (Gas Chromatography-Mass Spectrometry) [1]. Its
primary function is to ensure accurate measurement of the parent compound in complex biological
samples.

¢ Mechanism of Parent Compound (Dienogest): Dienogest is a fourth-generation progestin that
directly acts on endometriotic lesions. It suppresses estrogen-driven proliferation, induces
decidualization, and leads to the atrophy of ectopic endometrial tissue [3]. It also possesses anti-
angiogenic and anti-inflammatory properties [3].

Critical Information Gaps and Recommended Next
Steps

The search results lack the detailed, scientific data required for your technical guide. Key information is

missing:

o Stability Data: No data on degradation rates under various conditions (e.g., temperature, humidity,
light), identification of degradation products, or validated shelf-life.

e Experimental Protocols: No detailed methodologies for stability-indicating assays or forced
degradation studies.

¢ Certificate of Analysis (CoA): The most precise storage and stability information is typically found in
the CoA provided with the specific product lot [1].

To proceed with your research or drug development project, I suggest you:

¢ Contact Suppliers Directly: Obtain the Certificate of Analysis (CoA) and any available Product
Information Sheets for the specific lot of Dienogest-d4 you are using or considering. This is the
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most critical step.

e Consult Scientific Literature: Search specialized databases like PubMed, Scopus, or ACS
Publications for peer-reviewed articles on the stability of deuterated compounds or specifically on
Dienogest-d4.

e Perform Preliminary Studies: If no data exists, designing your own stability studies under ICH
guidelines (Q1A(R?2)) will be necessary to generate the required data for your application.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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